Pharmacuetical Impurity Standards
  • Saccharin
    Saccharin
    • Cat. No.:
    • B028170
    • CAS No.:
    • 81-07-2
    • Molecular Formula:
    • C7H5NO3S
    • Molecular Weight:
    • 183.19 g/mol
    Description
    Saccharin (manufacturing) appears as white crystals. Odorless or faintly aromatic odor. Sweet taste. (NTP, 1992)
    Saccharin, sodium salt appears as odorless white crystals or crystalline powder. Aqueous soluti...
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  • 1-Dodecanol
    1-Dodecanol
    • Cat. No.:
    • B089629
    • CAS No.:
    • 112-53-8
    • Molecular Formula:
    • C12H26O
      C12H26O
      CH3(CH2)10CH2OH
    • Molecular Weight:
    • 186.33 g/mol
    Description
    Dodecanol is a colorless thick liquid with a sweet odor. Floats on water. Freezing point is 75 °F. (USCG, 1999)
    Dodecan-1-ol is a primary alcohol that is dodecane in which a hydrogen from one of the methyl gr...
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  • 3-Bromo-2-methylpropionic acid
    3-Bromo-2-methylpropionic acid
    • Cat. No.:
    • B193042
    • CAS No.:
    • 56970-78-6
    • Molecular Formula:
    • C4H7BrO2
    • Molecular Weight:
    • 167.00 g/mol
    Description
    3-Bromo-2-methylpropionic Acid is used in the preparation of captopril selenium analogs as antioxidants and ACE inhibitors used as antihypertensive drugs.
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  • Acridone
    Acridone
    • Cat. No.:
    • B373769
    • CAS No.:
    • 578-95-0
    • Molecular Formula:
    • C13H9NO
    • Molecular Weight:
    • 195.22 g/mol
    Description
    Acridone is a member of the class of acridines that is 9,10-dihydroacridine substituted by an oxo group at position 9. It is a member of acridines and a cyclic ketone.
    Acridone has been reported in Thamnosma ...
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  • 4-Aminobenzoic Acid
    4-Aminobenzoic Acid
    • Cat. No.:
    • B1667099
    • CAS No.:
    • 150-13-0
    • Molecular Formula:
    • C7H7NO2
    • Molecular Weight:
    • 137.14 g/mol
    Description
    P-aminobenzoic acid appears as colorless crystals that discolor on exposure to light and air. (NTP, 1992)
    4-aminobenzoic acid is an aminobenzoic acid in which the amino group is para to the carboxy group. It ...
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  • Isavuconazole
    Isavuconazole
    • Cat. No.:
    • B1672201
    • CAS No.:
    • 241479-67-4
    • Molecular Formula:
    • C22H17F2N5OS
    • Molecular Weight:
    • 437.5 g/mol
    Description
    Isavuconazole is a 1,3-thiazole that is butan-2-ol which is substituted at positions 1, 2, and 3 by 1,2,4-triazol-1-yl, 2,5-difluorophenyl, and 4-(p-cyanophenyl)-1,3-thiazol-2-yl groups, respectively. It is an a...
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  • 5-Aminosalicylic Acid
    5-Aminosalicylic Acid
    • Cat. No.:
    • B1676304
    • CAS No.:
    • 89-57-6
    • Molecular Formula:
    • C7H7NO3
    • Molecular Weight:
    • 153.14 g/mol
    Description
    5-aminosalicylic acid appears as odorless white to pinkish crystals or purplish-tan powder. Aqueous solutions acidic (pH approximately 4.1 at 0.8 mg/L water). (NTP, 1992)
    Mesalamine is a monohydroxybenzoic ac...
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  • Apixaban
    Apixaban
    • Cat. No.:
    • B1684502
    • CAS No.:
    • 503612-47-3
    • Molecular Formula:
    • C25H25N5O4
    • Molecular Weight:
    • 459.5 g/mol
    Description
    Apixaban is a pyrazolopyridine that is 7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide substituted at position 1 by a 4-methoxyphenyl group and at position 6 by a 4-(2-oxopiperidin-1-yl)phenyl ...
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  • Rivaroxaban
    Rivaroxaban
    • Cat. No.:
    • B1684504
    • CAS No.:
    • 366789-02-8
    • Molecular Formula:
    • C19H18ClN3O5S
    • Molecular Weight:
    • 435.9 g/mol
    Description
    Rivaroxaban is a monocarboxylic acid amide obtained by formal condensation of the carboxy group of 5-chlorothiophene-2-carboxylic acid with the amino group of 4-{4-[(5S)-5-(aminomethyl)-2-oxo-1,3-oxazolidin-3-yl...
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  • Retinoic Acid
    Retinoic Acid
    • Cat. No.:
    • B7761431
    • CAS No.:
    • 97950-17-9
    • Molecular Formula:
    • C20H28O2
    • Molecular Weight:
    • 300.4 g/mol
    Description
    All-trans Retinoic Acid can cause developmental toxicity according to an independent committee of scientific and health experts.
    All-trans-retinoic acid is a yellow to light-orange crystalline powder. (NTP, 1...
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